Cas no 19918-17-3 (2(3H)-Furanone,5-(1,1-dimethylethyl)-)

• Product Name: 2(3H)-Furanone,5-(1,1-dimethylethyl)-
• CAS No: 19918-17-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 182851
• PubChem ID: 140632
• Update Time: 2025-04-19

2(3H)-Furanone,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-(1,1-dimethylethyl)-
• 5-tert-butyl-3H-furan-2-one
• 5-tert-butylfuran-2(3H)-one
• 19918-17-3
• 2(3H)-Furanone, 5-(1,1-dimethylethyl)-
• DTXSID40173702

• Inchi： 1S/C8H12O2/c1-8(2,3)6-4-5-7(9)10-6/h4H,5H2,1-3H3
• InChI Key： QYZLNRIZJWZODV-UHFFFAOYSA-N
• SMILES： O1C(CC=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.047
• Boiling Point: 257.1°Cat760mmHg
• Flash Point: 101°C
• Refractive Index: 1.479
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides